Cas no 758675-13-7 (2(3H)-Furanone,3-aminodihydro-3-methyl-, (3S)-)

2(3H)-Furanone,3-aminodihydro-3-methyl-, (3S)- structure
758675-13-7 structure
Product Name:2(3H)-Furanone,3-aminodihydro-3-methyl-, (3S)-
CAS No:758675-13-7
MF:C5H9NO2
MW:115.130461454391
CID:549608
PubChem ID:23562297
Update Time:2025-04-19

2(3H)-Furanone,3-aminodihydro-3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone,3-aminodihydro-3-methyl-, (3S)-
    • 2(3H)-Furanone,3-aminodihydro-3-methyl-,(3S)-(9CI)
    • SCHEMBL3814729
    • 758675-13-7
    • Inchi: 1S/C5H9NO2/c1-5(6)2-3-8-4(5)7/h2-3,6H2,1H3/t5-/m0/s1
    • InChI Key: JQSYTXVDEHQTNZ-YFKPBYRVSA-N
    • SMILES: O1C([C@](C)(CC1)N)=O

Computed Properties

  • Exact Mass: 115.06300
  • Monoisotopic Mass: 115.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 4
  • Topological Polar Surface Area: 52.3A^2

Experimental Properties

  • PSA: 52.32000
  • LogP: 0.35100
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